4-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-6-imidazol-1-ylpyrimidine
• InChI: InChI=1S/C17H16ClFN6/c18-14-9-13(1-2-15(14)19)23-5-7-24(8-6-23)16-10-17(22-11-21-16)25-4-3-20-12-25/h1-4,9-12H,5-8H2
• InChI Key: XEZWZXZXAAGGGH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=C(C=C2)F)Cl)C3=NC=NC(=C3)N4C=CN=C4
• Molecular Formula: C17H16ClFN6
• Molecular Weight: 358.8 g/mol
• CAS No.: 2640950-36-1

Description

4-[4-(3-Chloro-4-fluorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted at the 4-position with a piperazine ring bearing a 3-chloro-4-fluorophenyl group and at the 6-position with a 1H-imidazole moiety. This structure combines pharmacophoric elements known for interactions with central nervous system (CNS) receptors and kinases, making it a candidate for therapeutic applications.

Comparison with Similar Compounds

Ethyl 2-(4-((2-(4-(3-(3-Chloro-4-fluorophenyl)ureido)phenyl)thiazol-4-yl)methyl)piperazin-1-yl)acetate (10c)

• Structure : Features a thiazole ring and ureido linker instead of direct phenyl-piperazine attachment.
• Molecular Weight : 532.2 g/mol (vs. target compound’s calculated ~387.8 g/mol).
• Key Difference : The thiazole-ureido system may enhance metabolic stability but reduce blood-brain barrier penetration compared to the target compound’s simpler piperazine-phenyl linkage .

4-[4-(Dimethylamino)phenyl]-6-(1H-imidazol-1-yl)pyrimidin-2-amine

• Structure: Replaces the piperazine-phenyl group with a dimethylamino-phenyl moiety and adds an amino group at the 2-position.

Piperazine-Imidazole-Pyrimidine Analogues

4-(2-Methyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine (CAS 1706446-94-7)

• Structure : Lacks the 3-chloro-4-fluorophenyl substituent on piperazine.
• Molecular Weight : 244.3 g/mol (significantly lower due to absence of aryl substituents).
• Implications : Reduced steric bulk may enhance binding to smaller enzymatic pockets but diminish selectivity for receptors requiring halogen interactions .

4-{4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine

• Structure : Incorporates a trifluoromethyl group on pyrimidine and a sulfonyl-linked methylimidazole on piperazine.
• Key Features : The trifluoromethyl group enhances metabolic resistance and electron-withdrawing effects, while the sulfonyl group increases molecular weight (C13H15F3N6O2S, ~376.3 g/mol) and solubility .

Fluorophenyl-Substituted Derivatives

4-[4-(4-Fluorophenyl)piperazin-1-yl]-6-methylpyrimidin-2-amine

• Structure : Substitutes the 3-chloro-4-fluorophenyl group with a 4-fluorophenyl moiety and replaces imidazole with a methyl group.

Structural and Pharmacological Data Comparison

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Properties
Target Compound	Pyrimidine	4-(3-Cl-4-F-phenyl)piperazine, 6-imidazole	~387.8	Balanced lipophilicity, halogen bonding
10c	Thiazole-pyrimidine	Ureido-linked 3-Cl-4-F-phenyl	532.2	Enhanced metabolic stability, lower BBB penetration
BG14592	Pyrimidine	4-Benzodioxine-sulfonyl-piperazine	428.5	High solubility (sulfonyl group), bulky substituents
CAS 1706446-94-7	Pyrimidine	Unsubstituted piperazine, 2-methylimidazole	244.3	Low molecular weight, reduced selectivity

Research Findings and Implications

• Synthetic Efficiency : The target compound’s synthesis (if analogous to derivatives) may achieve yields >85%, comparable to 10c (90.4%) .
• Receptor Binding : The 3-chloro-4-fluorophenyl group in the target compound likely improves affinity for serotonin/dopamine receptors over simpler fluorophenyl analogues (e.g., 4-fluorophenyl in ) due to dual halogen effects .
• Bioavailability: Imidazole substitution at the 6-position (vs. methyl or amino groups in and ) enhances solubility and CNS penetration relative to more polar derivatives .